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Compound of Interest

Compound Name: DC432

Cat. No.: B12383487

These application notes provide a comprehensive protocol for the installation, calibration, and
data management of the DC432 Al Dashcam within a research vehicle fleet. The intended
audience includes researchers, scientists, and drug development professionals who aim to
collect objective data on driving behavior and vehicle dynamics for clinical trials, human factors
research, or other scientific studies.

The DC432 is a dual-camera system that integrates Advanced Driver Assistance Systems
(ADAS) and Driver Monitoring Systems (DMS)[1]. Its Al-powered algorithm can detect and log
a variety of driving events, making it a valuable tool for quantitative analysis of driver
performance[1][2].

System Overview and Research Applications

The DC432 system is comprised of a forward-facing ADAS camera and a driver-facing DMS
camera[l]. The ADAS system monitors the road and traffic conditions, while the DMS camera
monitors the driver's state[2]. This dual-monitoring capability allows for the concurrent
collection of data on both the driving environment and the driver's behavior.

Potential Research Applications:

e Pharmacodynamics of CNS-active drugs: Quantifying the effects of medications on driving
performance, including drowsiness, distraction, and reaction time.
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 Driver fatigue studies: Objectively measuring indicators of fatigue, such as eye closure
duration (PERCLOS) and yawning frequency.

e Human-machine interface (HMI) studies: Evaluating the impact of in-vehicle technologies on
driver distraction and workload.

» Naturalistic driving studies: Collecting real-world driving data to understand typical driving
behaviors and identify safety-critical events.

 Validation of driving simulators: Comparing data from simulated driving environments to real-
world data collected by the DC432.

Technical Specifications

A summary of the key technical specifications for the DC432 is provided in the table below.

Feature Specification

Processor 1.2GHz Dual-core

Storage Micro SD Card (Max. 256GB)
Sensors 3-axis G-sensor, GPS+Beidou
Network LTE, WCDMA, GSM

2 MP CMOS Sensor, 1920x1080 resolution @
ADAS Camera

30fps

2 MP CMOS Sensor, 1920x1080 resolution @
DMS Camera

30fps
Video Encoding H.264 / H.265
Operating Voltage DC 9-36V

Installation Protocol

The following protocol outlines the steps for the physical and software installation of the DC432

unit in a research vehicle.
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3.1 Pre-Installation Checklist:
e Vehicle is parked in a safe, well-lit area with the ignition off.

o All necessary components are present: DC432 unit, power cable, GPS antenna, and any
optional external cameras.

e The vehicle's windshield is clean and free of any obstructions where the camera will be
mounted.

3.2 Physical Installation Workflow
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Vehicle Preparation

Turn off vehicle ignition

'

Clean interior of windshield

Compone% Mounting

Mount DC432 unit on windshield

'

Mount GPS antenna with clear sky view

Cable Routin%& Connection

Route power cable to fuse box or OBD-II port

'

Route GPS antenna cable to DC432

'

Connect all cables to DC432 unit

Finaligation

Secure loose cables

'

Turn on vehicle ignition

'

Verify LED indicator status

Click to download full resolution via product page

Caption: DC432 Physical Installation Workflow.
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3.3 Software Configuration and Calibration

The DC432 features an Al-based automatic calibration function that simplifies the setup
process[1]. However, for research applications requiring high data fidelity, a manual verification
and fine-tuning process is recommended.

3.3.1 Initial Setup and Connectivity

e Insert SIM and SD Card: With the device powered off, insert a Nano SIM card for cellular
connectivity and a high-speed Micro SD card (Class 10 or higher) for data storage.

e Power On and Connect to Wi-Fi: Power on the device. The DC432 will broadcast a Wi-Fi
hotspot. Connect a mobile device to this hotspot to access the device's configuration
interface via a dedicated mobile app or web browser.

o Configure APN Settings: If necessary, configure the Access Point Name (APN) settings for
the cellular network.

o Connect to Fleet Management Platform: Configure the device to connect to the designated
fleet management server for real-time data transmission and remote monitoring.

3.3.2 Al Calibration Protocol

« Initiate Auto-Calibration: From the configuration interface, initiate the Al-powered automatic
calibration. This process typically requires the vehicle to be driven for a short distance on a
straight road with clear lane markings|[3].

» Verify Calibration Parameters: After auto-calibration is complete, manually verify the
following parameters in the configuration settings:

[e]

Vehicle Type: Ensure the correct vehicle type (e.g., car, SUV, truck) is selected.

o

Camera Orientation: Verify that the ADAS and DMS camera views are correctly oriented.

[¢]

Lane Detection: Confirm that the system accurately detects lane markings.

[¢]

Driver Position: Ensure the DMS is correctly identifying the driver's face and eyes.
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e Fine-Tune Event Thresholds: Depending on the specific research questions, it may be

necessary to adjust the sensitivity thresholds for certain ADAS and DMS events. The user

manual provides guidance on the adjustable parameters for events like forward collision

warnings and lane departure warnings[3].

Data Collection and Management

The DC432 captures a rich dataset of video, sensor, and event data. A structured approach to

data management is crucial for ensuring data integrity and facilitating analysis.

4.1 Data Types

The following table summarizes the types of data collected by the DC432.

Data Category

Data Points

Description

Video

ADAS Camera Feed, DMS

Camera Feed

High-definition video

recordings from both cameras.

Vehicle Dynamics

Speed, Acceleration (G-
sensor), GPS Location,

Heading

Continuous logging of vehicle

movement and position.

ADAS Events

Forward Collision Warning,
Lane Departure Warning,
Pedestrian Warning, Virtual

Bumper

Discrete events triggered by
the ADAS system|[2].

DMS Events

Fatigue Driving, Distracted
Driving, Smoking, Phone Call,

Seatbelt Detection

Discrete events triggered by
the DMS system][2].

4.2 Data Flow Diagram
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DC432 Unit
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Fleet Management Server
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Research Database
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Data Analysis Software

:

Visualization Tools
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Caption: DC432 Research Data Flow.

4.3 Data Extraction and Archiving
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» Real-time Data: Event data and low-resolution video clips are typically transmitted in near
real-time to the fleet management server via the cellular network.

» High-resolution Video: Full high-resolution video footage is stored on the local Micro SD
card. This data can be retrieved either by physically removing the SD card or by remotely
requesting a download through the fleet management platform.

o Data Archiving: All collected data should be regularly backed up from the fleet management
server and the SD cards to a secure, long-term research data archive.

Experimental Protocols

The following are example experimental protocols that can be implemented using the DC432
system.

5.1 Protocol for a Pharmacodynamic Driving Study

» Baseline Drive: Participants complete a standardized driving route prior to drug
administration to establish a baseline driving performance.

o Drug Administration: The investigational drug or placebo is administered according to the
study protocol.

o Post-Dose Drives: Participants complete the same standardized driving route at specified
time points post-dose.

o Data Analysis: Key outcome measures include changes in the frequency and severity of
ADAS and DMS events, as well as variations in vehicle control metrics (e.g., lane position
variability, speed consistency).

5.2 Protocol for a Driver Fatigue Study

o Extended Driving Session: Participants undertake a prolonged and monotonous driving task
designed to induce fatigue.

e Subjective Fatigue Measures: Periodically, participants provide subjective ratings of their
fatigue levels (e.g., using the Karolinska Sleepiness Scale).
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e Objective Fatigue Measures: The DC432's DMS continuously monitors for signs of fatigue,
such as increased eye closure duration and yawning.

o Data Correlation: The objective data from the DC432 is correlated with the subjective fatigue
ratings and other physiological measures (if collected).

Safety and Ethical Considerations

» Informed Consent: All research participants must be fully informed about the data being
collected by the DC432 system and provide written informed consent.

o Data Privacy: Procedures must be in place to de-identify the collected data to protect the
privacy of the participants.

o Driver Alerts: The real-time driver alerts from the ADAS and DMS systems can serve as a
safety intervention. The protocol should specify how these alerts will be managed and
whether they will be active during the experimental sessions. For some research questions,
it may be necessary to disable the audible alerts to avoid influencing driver behavior.

o Data Security: All data, both in transit and at rest, must be encrypted and stored securely to
prevent unauthorized access.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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